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Compound of Interest

Compound Name: Bis(2-nitrophenyl) sulfite

Cat. No.: B15412970 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

A thorough investigation for the compound "Bis(2-nitrophenyl) sulfite" did not yield a specific

CAS number or detailed experimental data in the public domain. It is possible that this

compound is not well-characterized or is known by a different chemical name. However,

extensive information is available for the closely related compounds, Bis(2-nitrophenyl) sulfide

and Bis(2-nitrophenyl) disulfide. This guide provides a detailed technical overview of these two

compounds, including their chemical properties, synthesis, and relevant experimental

protocols.

It is crucial to distinguish between the sulfite, sulfide, and disulfide functionalities, as their

chemical structures and properties differ significantly. The following diagram illustrates these

differences.
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Structural Comparison
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Figure 1: Chemical structures of sulfite, sulfide, and disulfide bridges.

Bis(2-nitrophenyl) sulfide
Also known as 2,2'-Dinitrodiphenyl sulfide, this compound is a diaryl thioether.

Properties
A summary of the key properties of Bis(2-nitrophenyl) sulfide is presented in the table below.
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Property Value References

CAS Number 22100-66-9 [1][2][3][4]

Molecular Formula C12H8N2O4S [1][2][4]

Molecular Weight 276.27 g/mol [1][2][4]

Synonyms

1-Nitro-2-(2-

nitrophenyl)sulfanylbenzene;

Dapsone Impurity 7; 2,2'-

Dinitrodiphenylsulfide; 2-Nitro-

1-(2-nitrophenylthio)benzene;

1,1'-Sulfanediylbis(2-

nitrobenzene)

[1][2]

Applications
Bis(2-nitrophenyl) Sulfide is utilized in the green synthetic preparation of diaryl thioethers

through a metal-free DBU-based ionic liquid-catalyzed coupling reaction of aryl halides with

carbon disulfide[3].

Bis(2-nitrophenyl) disulfide
This compound, also referred to as 2-Nitrophenyl disulfide, is characterized by a disulfide bond

connecting the two phenyl rings.

Properties
The table below summarizes the main properties of Bis(2-nitrophenyl) disulfide.
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Property Value References

CAS Number 1155-00-6 [5][6]

Molecular Formula (O2NC6H4)2S2 [6]

Molecular Weight 308.33 g/mol [6]

Melting Point 194-197 °C (lit.) [6]

Synonyms

2-Nitrophenyl disulfide; o-

Nitrophenyl disulfide; 2,2'-

Dinitrodiphenyl disulfide

[5][6]

EC Number 214-581-5 [6]

Experimental Protocols
One-Pot Synthesis of 2-Alkyl-substituted Benzothiazoles from Bis-(2-nitrophenyl)-disulfides

A scalable, one-step procedure has been developed for the production of 2-alkyl-substituted

benzothiazoles from the corresponding bis-(2-nitrophenyl)-disulfides[7].

Materials:

1,2-bis(4-(methylthio)-2-nitrophenyl)disulfane

Acetic acid

Sodium sulphite

Water

Chloroform

Procedure:

A suspension of 1,2-bis(4-(methylthio)-2-nitrophenyl)disulfane (400.0 g, 0.9987 mol) in 1000

mL of acetic acid is heated to its boiling point.
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Sodium sulphite (969.3 g, 7.698 mol) is added portionwise over 3 hours with vigorous

stirring.

The reaction mixture is boiled for an additional 16 hours under stirring.

After cooling to 90°C, 3000 mL of water is added.

The mixture is allowed to cool to room temperature and is then extracted with chloroform (2 x

3000 mL).

The combined organic phases are washed with water (2 x 3000 mL).

The solvent is removed under reduced pressure to yield the product.

The following diagram illustrates the workflow for this synthesis.
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Figure 2: Synthesis of 2-alkyl-substituted benzothiazoles.
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Conclusion

While direct information on Bis(2-nitrophenyl) sulfite is not readily available, the related

sulfide and disulfide compounds are well-documented. This guide provides a summary of their

key properties and an example of a detailed experimental protocol for the disulfide.

Researchers interested in the chemistry of nitrophenyl-sulfur compounds will find this

information valuable for their work. It is recommended to verify the specific identity of the

compound of interest, as the seemingly minor difference between a sulfite, sulfide, and

disulfide represents a significant change in chemical nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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